Cas no 866954-94-1 (4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride)

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride is a chemically stable, water-soluble derivative of 4-aminobenzylpyrrolidine, commonly utilized as a key intermediate in pharmaceutical synthesis and organic research. Its dihydrochloride salt form enhances solubility and handling, making it suitable for reactions requiring precise amine functionality. The pyrrolidine moiety contributes to structural diversity, enabling applications in the development of bioactive compounds, including CNS-targeting agents and receptor modulators. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in coupling reactions, reductive aminations, and other transformations. Its stability under standard storage conditions further supports its utility in laboratory and industrial settings.
4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride structure
866954-94-1 structure
Product Name:4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride
CAS No:866954-94-1
MF:C11H17ClN2
MW:212.719081640244
MDL:MFCD06673132
CID:718911
PubChem ID:16247398
Update Time:2025-06-08

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(1-pyrrolidinylmethyl)-, hydrochloride (1:2)
    • 4-(1-PYRROLIDINYLMETHYL)-BENZENAMINE DIHYDROCHLORIDE
    • 4-(Pyrrolidin-1-ylmethyl)aniline dihydrochloride
    • 4-PYRROLIDIN-1-YL-METHYL-PHENYLAMINE
    • REF DUPL: 4-(Pyrrolidin-1-ylmethyl)aniline dihydrochloride
    • 4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride
    • Benzenamine, 4-(1-pyrrolidinylmethyl)-, dihydrochloride (9CI)
    • [4-(Pyrrolidin-1-ylmethyl)phenyl]amine dihydrochloride
    • 4-(1-PYRROLIDINYLMETHYL)ANILINE 2HCL
    • 4-(1-pyrrolidinylmethyl)aniline dihydrochloride
    • 4-(Pyrrolidin-1-ylmethyl)aniline dihydrochloride, AldrichCPR
    • SCHEMBL5529448
    • F2108-0006
    • CS-0213224
    • MFCD06673132
    • AKOS026729847
    • 4-(pyrrolidin-1-ylmethyl)anilinedihydrochloride
    • BP-21485
    • [4-(1-Pyrrolidinylmethyl)phenyl]amine dihydrochloride
    • PZJBIHWTIFYQJY-UHFFFAOYSA-N
    • BS-29758
    • EN300-30253
    • 4-(pyrrolidin-1-ylmethyl)aniline;dihydrochloride
    • DB-357313
    • 4-(Pyrrolidin-1-ylmethyl)aniline diHCl
    • 4-Pyrrolidin-1-yl-methyl-phenylamine dihydrochloride
    • 866954-94-1
    • N10460
    • MDL: MFCD06673132
    • Inchi: 1S/C11H16N2.ClH/c12-11-5-3-10(4-6-11)9-13-7-1-2-8-13;/h3-6H,1-2,7-9,12H2;1H
    • InChI Key: FEAQNMHHJOVWQP-UHFFFAOYSA-N
    • SMILES: Cl.NC1C=CC(CN2CCCC2)=CC=1

Computed Properties

  • Exact Mass: 248.08500
  • Monoisotopic Mass: 248.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 3.98770

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  65 min, 1 atm, rt
Reference
An efficient and practical method for highly chemoselective hydrogenation of nitrobenzylamines to aminobenzylamine hydrochlorides
Cheng, Chuanjie; et al, Advanced Synthesis & Catalysis, 2007, 349(10), 1775-1780

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride Raw materials

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride Preparation Products

Additional information on 4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride

Professional Introduction to 4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride (CAS No. 866954-94-1)

4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 866954-94-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a pyrrolidin-1-yl moiety and an aniline group, contribute to its unique chemical and pharmacological properties.

The< strong>pyrrolidin-1-yl group is a key pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards various biological targets. In contrast, the aniline moiety is a common structural element in pharmaceuticals, contributing to properties such as solubility and metabolic stability. The dihydrochloride salt form of this compound improves its solubility in water, facilitating its use in solution-based assays and formulations.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The< strong>pyrrolidin-1-yl)methylaniline scaffold has been explored in various contexts, including the development of kinase inhibitors, G protein-coupled receptor modulators, and other bioactive molecules. The dihydrochloride salt form of this compound has been utilized in high-throughput screening (HTS) campaigns to identify potential lead compounds for treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

In the realm of medicinal chemistry, the synthesis and optimization of< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride have been reported by several research groups. These studies have focused on improving yield, purity, and scalability of production. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the synthetic route. Additionally, computational chemistry techniques have been used to predict and enhance the pharmacokinetic properties of this compound.

The biological activity of< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride has been investigated in various preclinical models. Preliminary studies suggest that this compound exhibits potent activity against certain enzymes and receptors implicated in human diseases. For instance, it has shown promise as a modulator of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine. This makes it a potential candidate for treating conditions related to neurotransmitter imbalances.

pyrrolidin-1-yl)methylaniline moiety has been associated with anti-inflammatory properties in some studies. This suggests that< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride may have therapeutic applications in managing chronic inflammatory diseases. The dihydrochloride salt form enhances its bioavailability and stability, making it more suitable for clinical development.

The pharmacokinetic profile of< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride has been evaluated using non-clinical models. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. The compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The future direction of research on< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride includes further optimization of its chemical structure to enhance potency and selectivity. Additionally, more comprehensive pharmacological studies are needed to elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical to clinical development.

In conclusion,< strong>4-[(pyrrolidin-1-yl)methyl]aniline dihydrochloride (CAS No. 866954-94-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for drug discovery and development. With ongoing research efforts aimed at optimizing its pharmacological properties and exploring new therapeutic indications, this compound is poised to make meaningful contributions to human health.

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